Cas no 2763915-26-8 (3-Bromopyrrolidine-2,4-dione)
3-Bromopyrrolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- EN300-7427415
- 2763915-26-8
- 3-bromopyrrolidine-2,4-dione
- 3-Bromopyrrolidine-2,4-dione
-
- Inchi: 1S/C4H4BrNO2/c5-3-2(7)1-6-4(3)8/h3H,1H2,(H,6,8)
- InChI Key: RDSXOJVUBJYPRG-UHFFFAOYSA-N
- SMILES: BrC1C(NCC1=O)=O
Computed Properties
- Exact Mass: 176.94254g/mol
- Monoisotopic Mass: 176.94254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 46.2Ų
3-Bromopyrrolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7427415-0.05g |
3-bromopyrrolidine-2,4-dione |
2763915-26-8 | 95.0% | 0.05g |
$1200.0 | 2025-03-11 | |
| Enamine | EN300-7427415-0.1g |
3-bromopyrrolidine-2,4-dione |
2763915-26-8 | 95.0% | 0.1g |
$1257.0 | 2025-03-11 | |
| Enamine | EN300-7427415-0.25g |
3-bromopyrrolidine-2,4-dione |
2763915-26-8 | 95.0% | 0.25g |
$1315.0 | 2025-03-11 | |
| Enamine | EN300-7427415-0.5g |
3-bromopyrrolidine-2,4-dione |
2763915-26-8 | 95.0% | 0.5g |
$1372.0 | 2025-03-11 | |
| Enamine | EN300-7427415-1.0g |
3-bromopyrrolidine-2,4-dione |
2763915-26-8 | 95.0% | 1.0g |
$1429.0 | 2025-03-11 | |
| Enamine | EN300-7427415-2.5g |
3-bromopyrrolidine-2,4-dione |
2763915-26-8 | 95.0% | 2.5g |
$2800.0 | 2025-03-11 | |
| Enamine | EN300-7427415-5.0g |
3-bromopyrrolidine-2,4-dione |
2763915-26-8 | 95.0% | 5.0g |
$4143.0 | 2025-03-11 | |
| Enamine | EN300-7427415-10.0g |
3-bromopyrrolidine-2,4-dione |
2763915-26-8 | 95.0% | 10.0g |
$6144.0 | 2025-03-11 |
3-Bromopyrrolidine-2,4-dione Related Literature
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-Bromopyrrolidine-2,4-dione
Recent Advances in the Study of 3-Bromopyrrolidine-2,4-dione (CAS: 2763915-26-8) in Chemical Biology and Pharmaceutical Research
3-Bromopyrrolidine-2,4-dione (CAS: 2763915-26-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique brominated pyrrolidine-dione structure, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a valuable target for further investigation.
A key area of research involves the synthesis and modification of 3-Bromopyrrolidine-2,4-dione to explore its utility as a building block for more complex molecules. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, enabling its broader application in medicinal chemistry. The bromine atom at the 3-position provides a reactive site for further functionalization, allowing the creation of diverse derivatives with potential pharmacological activities.
In the context of drug discovery, 3-Bromopyrrolidine-2,4-dione has been investigated for its role as a precursor in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of enzyme inhibitors, particularly those targeting proteases and kinases. The compound's ability to form stable interactions with active sites of enzymes makes it a promising scaffold for designing potent and selective inhibitors. For instance, derivatives of 3-Bromopyrrolidine-2,4-dione have shown inhibitory activity against serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders.
Another significant aspect of recent research is the exploration of the biological activities of 3-Bromopyrrolidine-2,4-dione and its derivatives. In vitro and in vivo studies have revealed that certain derivatives exhibit antimicrobial, anticancer, and anti-inflammatory properties. These findings highlight the compound's potential as a lead structure for developing new therapeutic agents. For example, one study reported that a derivative of 3-Bromopyrrolidine-2,4-dione exhibited potent activity against drug-resistant bacterial strains, suggesting its potential as an alternative to existing antibiotics.
Furthermore, the mechanistic studies of 3-Bromopyrrolidine-2,4-dione have provided insights into its mode of action at the molecular level. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the compound's interactions with biological targets. These studies have revealed that the bromine atom plays a critical role in the compound's reactivity and binding affinity, offering opportunities for rational drug design.
In conclusion, 3-Bromopyrrolidine-2,4-dione (CAS: 2763915-26-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field. Future studies should focus on optimizing its pharmacological properties and exploring its potential in clinical applications.
2763915-26-8 (3-Bromopyrrolidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)